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Compound of Interest

Compound Name: Pentaerythritol triacrylate

Cat. No.: B3422966

An In-depth Technical Guide to Pentaerythritol Triacrylate (CAS 3524-68-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentaerythritol triacrylate (PETA), identified by CAS number 3524-68-3, is a trifunctional
acrylate monomer known for its role in forming highly cross-linked polymer networks.[1] Its
chemical structure features a central pentaerythritol core esterified with three acrylate groups,
leaving one free hydroxyl group.[2] This composition makes it a valuable component in
formulations cured by ultraviolet (UV) light or electron beam (EB) radiation.[3][4] PETA is
primarily utilized as a reactive diluent and crosslinking agent in coatings, inks, adhesives, and
photopolymers.[3][5][6] Its high reactivity, low volatility, and ability to impart desirable physical
properties such as hardness and chemical resistance make it a subject of interest in various
industrial and research fields.[7] In the biomedical field, its properties are being explored for
applications such as the development of nanocomposite scaffolds for bone augmentation and
in dental polymers.[8][9]

This document provides a comprehensive technical overview of pentaerythritol triacrylate,
summarizing its chemical and physical properties, synthesis methodologies, toxicological
profile, and key experimental protocols relevant to its application and safety assessment.

Chemical and Physical Properties
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Pentaerythritol triacrylate is a colorless to light amber, nonvolatile liquid, which may also

appear as a white semisolid or crystalline solid at temperatures below 40°C.[3] It possesses a

characteristic acrylate odor.[3] The technical grade material is often a mixture containing

related compounds like pentaerythritol tetraacrylate.[10]

Table 1: Physicochemical Properties of Pentaerythritol Triacrylate

Property Value Reference(s)
CAS Number 3524-68-3 [2]
Molecular Formula C14H1807 [2][11]
Molecular Weight 298.29 g/mol [2][12]
[2-(hydroxymethyl)-3-prop-2-
enoyloxy-2-(prop-2-
IUPAC Name Vioxy-2-(prop [2]
enoyloxymethyl)propyl] prop-2-
enoate
Colorless or light amber liquid;
Appearance white semisolid or crystalline [3]
solid (<40°C)
Density 1.18 g/mL at 25°C [13]
Melting Range 25°C to 40°C [3]
Boiling Point > 315°C at 760 mm Hg [3]
Vapor Pressure < 0.01 mm Hg at 100°C [3]
Refractive Index (n2°/D) 1.483 - 1.4864 [31[13]
- Practically insoluble /
Water Solubility [31[13]

Immiscible

May polymerize when exposed

to free radicals, light, or heat.

Stability [3] Explosively unstable near
its boiling point.[13] Stabilized
with inhibitors like MEHQ.[3]
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Synthesis and Manufacturing

The industrial production of PETA is typically achieved through the direct esterification of
pentaerythritol with acrylic acid.[3][14] While specific manufacturing processes are often
proprietary, the general chemical reaction involves combining the two primary reactants in the
presence of an acid catalyst and polymerization inhibitors to prevent premature curing.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK576078/
https://www.guidechem.com/question/can-pentaerythritol-triacrylat-id147532.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

4 )

1. Initiation

UV Light / Energy Source

Absorption

v

Photoinitiator (PI)

Cleavage

Y

Free Radicals (PI-)

Reacts with

2. Propagation

R-(PETA)N-

Combination

4 3. Termination

R-(PETA)m:

Cross-linked Polymer Network

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Day 1: Induction

Inject PETA Emulsion
(Footpads & Nape of Neck)

1 Week

Day 7: First Challenge

Topical Application of PETA
(Shaved Flank)

;

(Observe & Score Skin ReactiorD

(24, 48, 72 hrs)

1 Week

Day 14: Second Challenge

(Topical Application of PETA)

(Shaved Flank)

;

(Observe & Score Skin ReactiorD

(24, 48, 72 hrs)

Evaluation of Sensitization

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3422966?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pentaerythritol triacrylate CAS number 3524-68-3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422966#pentaerythritol-triacrylate-cas-number-
3524-68-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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